Cas no 210713-60-3 ((S)-2-Hydroxybutane-1,2,4-tricarboxylic acid)

• Product Name: (S)-2-Hydroxybutane-1,2,4-tricarboxylic acid
• CAS No: 210713-60-3
• MF: C₇H₁₀O₇
• MW: 206.150103092194
• CID: 2841083
• Update Time: 2024-03-01

(S)-2-Hydroxybutane-1,2,4-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxybutane-1,2,4-tricarboxylic acid
• (S)-homocitric acid
• (2S)-homocitric acid
• (2S)-2-HYDROXYBUTANE-1,2,4-TRICARBOXYLIC ACID

• Inchi： 1S/C7H10O7/c8-4(9)1-2-7(14,6(12)13)3-5(10)11/h14H,1-3H2,(H,8,9)(H,10,11)(H,12,13)/t7-/m0/s1
• InChI Key： XKJVEVRQMLKSMO-ZETCQYMHSA-N
• SMILES： O[C@](C(=O)O)(CC(=O)O)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 259
• XLogP3: -1.7
• Topological Polar Surface Area: 132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives